Cas no 2138507-24-9 (2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 2138507-24-9
• MF: C₉H₁₁F₂NO₃S
• MW: 251.250348329544
• CID: 6006336
• PubChem ID: 165474374
• Update Time: 2025-06-10

2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide
• 2138507-24-9
• EN300-1131768

• Inchi： 1S/C9H11F2NO3S/c1-5-3-6(2)8(15-9(10)11)7(4-5)16(12,13)14/h3-4,9H,1-2H3,(H2,12,13,14)
• InChI Key： ZAGFBEGDGUAYRS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1OC(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 251.04277071g/mol
• Monoisotopic Mass: 251.04277071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide

2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide (CAS No. 2138507-24-9): An Emerging Compound in Medicinal Chemistry

2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide (CAS No. 2138507-24-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in the development of pharmaceuticals for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with a difluoromethoxy group at the 2-position and two methyl groups at the 3 and 5 positions. The sulfonamide functional group at the 1-position further enhances its chemical reactivity and biological activity. The presence of these functional groups imparts specific physicochemical properties that make this compound an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide has shown promise in cancer research. A study conducted by a team of scientists at a leading pharmaceutical institute revealed that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells.

The pharmacokinetic profile of 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound demonstrates low toxicity and good safety margins in animal models, which are crucial factors for its potential clinical development.

In terms of synthetic accessibility, 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide can be synthesized through a series of well-established chemical reactions. The key steps involve the introduction of the difluoromethoxy group via nucleophilic substitution followed by sulfonation to form the final product. The synthetic route is scalable and can be adapted for large-scale production, which is essential for commercialization.

The potential applications of 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide extend beyond inflammation and cancer. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2-(difluoromethoxy)-3,5-dimethylbenzene-1-sulfonamide (CAS No. 2138507-24-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapeutic agents for various diseases.